[6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol [6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol
Brand Name: Vulcanchem
CAS No.: 863118-46-1
VCID: VC2915537
InChI: InChI=1S/C10H7F3OS/c11-10(12,13)7-2-1-6-3-8(5-14)15-9(6)4-7/h1-4,14H,5H2
SMILES: C1=CC2=C(C=C1C(F)(F)F)SC(=C2)CO
Molecular Formula: C10H7F3OS
Molecular Weight: 232.22 g/mol

[6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol

CAS No.: 863118-46-1

Cat. No.: VC2915537

Molecular Formula: C10H7F3OS

Molecular Weight: 232.22 g/mol

* For research use only. Not for human or veterinary use.

[6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol - 863118-46-1

Specification

CAS No. 863118-46-1
Molecular Formula C10H7F3OS
Molecular Weight 232.22 g/mol
IUPAC Name [6-(trifluoromethyl)-1-benzothiophen-2-yl]methanol
Standard InChI InChI=1S/C10H7F3OS/c11-10(12,13)7-2-1-6-3-8(5-14)15-9(6)4-7/h1-4,14H,5H2
Standard InChI Key GHWDYXJALHFKBR-UHFFFAOYSA-N
SMILES C1=CC2=C(C=C1C(F)(F)F)SC(=C2)CO
Canonical SMILES C1=CC2=C(C=C1C(F)(F)F)SC(=C2)CO

Introduction

ParameterValue
Chemical Name[6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol
CAS Registry Number863118-46-1
Molecular FormulaC₁₀H₇F₃OS
Molecular Weight232.22 g/mol
Alternative Names(6-(trifluoromethyl)benzo[b]thiophen-2-yl)methanol

Chemical Structure and Properties

Structural Features

The molecular architecture of [6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol consists of a benzothiophene scaffold, which is a bicyclic heterocyclic system comprising a benzene ring fused with a thiophene ring. The distinctive structural elements that characterize this particular compound include:

  • A benzothiophene core structure that provides the basic framework

  • A trifluoromethyl (-CF3) group at the 6-position of the benzothiophene ring

  • A hydroxymethyl (-CH2OH) group at the 2-position of the benzothiophene ring

The presence of both the trifluoromethyl and hydroxymethyl functional groups attached to the benzothiophene core creates a unique molecular entity with specific chemical and potentially biological properties. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability in organic compounds, while the hydroxymethyl group introduces polarity and potential for hydrogen bonding interactions.

Research and Applications

Industrial and Research Applications

The industrial significance of [6-(Trifluoromethyl)-1-benzothiophen-2-yl]methanol appears to be substantial, as indicated by its commercial availability and explicit marketing for industrial applications. Potential applications may include:

  • Use as a building block or intermediate in the synthesis of more complex molecules

  • Application in the development of pharmaceutical candidates

  • Utility in materials science research

  • Role in the production of specialty chemicals with specific properties

In research contexts, the compound may serve as:

  • A model compound for studying structure-activity relationships

  • A chemical probe for investigating biological systems

  • A precursor for the synthesis of chemical libraries for drug discovery

  • A reference standard for analytical methods development

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